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Compound of Interest

Compound Name: cis-2-Butene-1,4-diol

Cat. No.: B044940

This technical guide provides comprehensive health and safety information for cis-2-butene-
1,4-diol, tailored for researchers, scientists, and professionals in drug development. The
following sections detail the compound's hazardous properties, safe handling procedures, and
the experimental basis for these recommendations.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of cis-2-butene-1,4-diol is
fundamental to its safe handling and use in experimental settings.
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Property Value Reference
Molecular Formula CaHsO2 [1112][3]
Molecular Weight 88.11 g/mol [3]

CAS Number 6117-80-2 [11[3]

Colorless to light yellow, clear,

Appearance _

odorless liquid.[4][5][6][7]
Melting Point 4-10 °C (lit.) [2][3]
Boiling Point 235 °C (lit.) [2][3][5]
Flash Point 128 °C [2][5]
Density 1.072 g/mL at 20 °C (lit.) [2][3]

N Soluble in water, chloroform,

Solubility

and methanol.[2][6][7]
Vapor Pressure 1.5 mbar @ 60 °C [7]
Vapor Density 3.0 (Air=1) [61[7]

Hazard Identification and Classification

Cis-2-butene-1,4-diol is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards are summarized below.
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Hazard Classification

GHS Category Hazard Statement

H302: Harmful if swallowed.[1]

Acute Toxicity, Oral Category 4 -
) ] o H315: Causes skin irritation.[6]
Skin Corrosion/Irritation Category 2
[81[°]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 / 2A o
Irritation irritation.[6][8][9]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation.[6][8]
H373: May cause damage to
Specific Target Organ Toxicity organs (Liver, Kidney, Blood)
Category 2
(Repeated Exposure) through prolonged or repeated
exposure.[1]
Hazardous to the Aquatic H402: Harmful to aquatic life.
Category 3

Environment (Short-term)

[1]

GHS Label Elements:

» Pictogram:

» Signal Word:Warning[1][8]

e Precautionary Statements: P260, P264, P270, P273, P301 + P312 + P330, P314, P501.[1]

Toxicological Data

The toxicological profile of cis-2-butene-1,4-diol is based on animal studies. The key

quantitative value is the median lethal dose (LD50).

Endpoint Species Route Value

LD50 Rat (male and female)  Oral 856 mg/kg
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Experimental Protocols

While the specific study reports for cis-2-butene-1,4-diol are not publicly available, the
toxicological data cited in safety data sheets are typically generated following standardized
methodologies, such as those established by the Organisation for Economic Co-operation and
Development (OECD). The probable protocols used are detailed below.

Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)

This method is designed to assess the acute toxic effects of a substance following oral
administration.

e Principle: A stepwise procedure is used with a small number of animals per step. The
outcome of each step (mortality or survival) determines the next step: either dosing at a
higher or lower fixed dose level or ceasing the test. The method aims to classify the
substance into a GHS category based on a minimal number of animal deaths.[10]

o Test Animals: Typically, young adult female rats are used.[8] Animals are acclimatized for at
least five days before the study.

e Procedure:
o Animals are fasted prior to dosing.[11]

o The test substance is administered as a single dose by gavage.[11] The volume is
generally limited to 1 mL/100g of body weight for non-aqueous solutions.[8]

o The starting dose is selected from one of four fixed levels: 5, 50, 300, or 2000 mg/kg body
weight, based on existing information.

o Each step involves three animals. The outcome determines the subsequent step, such as
testing at a higher or lower dose.[10]

e Observations: Animals are observed for mortality, clinical signs of toxicity (changes in skin,
fur, eyes, and behavior), and changes in body weight for up to 14 days.[10] A gross necropsy
is performed on all animals at the end of the study.
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Acute Dermal Irritation - Based on OECD Test Guideline
404

This test evaluates the potential of a substance to cause reversible inflammatory changes to
the skin.

e Principle: The substance is applied to the skin of an experimental animal for a defined
period, and the degree of irritation is observed and scored.

o Test Animals: The albino rabbit is the preferred species.
e Procedure:

o Approximately 24 hours before the test, the fur is clipped from the dorsal area of the
animal's trunk.

o A 0.5 mL (for liquids) dose of the test substance is applied to a small area (approx. 6 cm?)
of intact skin and covered with a gauze patch and semi-occlusive dressing.

o The exposure period is typically 4 hours.
o After exposure, the residual test substance is removed.

e Observations: The skin is examined for erythema (redness) and edema (swelling) at 1, 24,
48, and 72 hours after patch removal. The severity of the lesions is scored, and the
reversibility of effects is observed for up to 14 days.

Acute Eye Irritation - Based on OECD Test Guideline 405

This test is designed to determine the potential of a substance to produce irritation or damage
to the eye.

e Principle: The test substance is applied in a single dose into one eye of an experimental
animal, with the untreated eye serving as a control. The degree of irritation is scored over
time to assess both the severity and reversibility of the effects.[1][4]

o Test Animals: Healthy, young adult albino rabbits are used.[4][5]
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e Procedure:
o Both eyes of the animal are examined within 24 hours before the test starts.[4][5]

o Asingle dose of 0.1 mL of the liquid substance is instilled into the conjunctival sac of one
eye.[12] The eyelids are gently held together for about one second.[1][4][5]

o The use of topical anesthetics and systemic analgesics is strongly recommended to avoid
or minimize pain and distress.[1][4]

o Observations: The eyes are examined at 1, 24, 48, and 72 hours after application.[1][4]
Observations may continue for up to 21 days to evaluate the reversibility of any effects.[1][4]
Lesions of the cornea, iris, and conjunctiva are scored according to a standardized system.

Safe Handling and Exposure Control

Adherence to strict safety protocols is mandatory when handling cis-2-butene-1,4-diol.
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Measure

Recommendation

Ventilation

Use only in a well-ventilated area, preferably

under a chemical fume hood.[4][7]

Eye Protection

Wear appropriate protective eyeglasses or
chemical safety goggles (as described by
OSHA's 29 CFR 1910.133 or European
Standard EN166).[4][7]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[4][7]

Respiratory Protection

If ventilation is inadequate, use a NIOSH or

European Standard EN 149 approved respirator.
[4]

Wash hands thoroughly after handling.[1][4] Do

Hygiene not eat, drink, or smoke when using this
product.[1][7]
Store in a tightly closed container in a cool, dry,
well-ventilated area away from incompatible
Storage

substances.[4][7] Recommended storage at

room temperature or around 20°C.[2][4]

Incompatible Materials

Strong oxidizing agents, strong reducing agents,

acid chlorides, acid anhydrides, halogens.[1][7]

First Aid and Emergency Procedures
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Exposure Route

First Aid Measures

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

Ingestion . .
them drink 2-4 cupfuls of milk or water. Call a
POISON CENTER or doctor.[1][4][7]
Remove the person from exposure to fresh air
) immediately. If not breathing, give artificial
Inhalation

respiration. If breathing is difficult, give oxygen.
Get medical aid.[4][7]

Skin Contact

Remove all contaminated clothing immediately.
Wash the skin with plenty of soap and water.
Get medical advice if irritation develops or
persists.[1][4][7]

Eye Contact

Flush eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower
eyelids. Remove contact lenses if present and
easy to do. Continue rinsing and get medical
attention.[4][7][9]

Workflow and Process Diagrams
Chemical Safety Assessment Workflow

The following diagram illustrates the logical workflow for assessing and managing the risks

associated with a chemical substance like cis-2-butene-1,4-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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